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Compound of Interest

Compound Name: Sodium paraperiodate
CAS No.: 13940-38-0
Cat. No.: B1313021
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium paraperiodate (NasHz10s), a
versatile and powerful oxidizing agent. The document covers its nomenclature,
physicochemical properties, synthesis, key applications with detailed experimental protocols,
and essential safety information.

Nomenclature and Identification

Sodium paraperiodate is an inorganic salt, and like many periodates, it can exist in different
forms. The term "sodium periodate" can refer to sodium metaperiodate (NalOa4) or various
orthoperiodates, such as sodium paraperiodate (NasHz10s), disodium hydrogen periodate
(NazHslOes), and sodium orthoperiodate (NaslOe).[1][2] This guide focuses specifically on the
NasHz210e form.

The IUPAC name for NasHzIOs is trisodium;dihydroxy-trioxido-oxo-A’-iodane.[3] It is also
commonly referred to as the trisodium salt of periodic acid.[3][4]

Table 1: Chemical Identifiers for Sodium Paraperiodate
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Identifier

Value

Reference

Chemical Formula

HzINazOe

[5]

trisodium;dihydroxy-trioxido-

IUPAC Name oxoN-iodane [3]
CAS Number 13940-38-0 [2][6]
EC Number 237-720-1 [2][6]
PubChem CID 9796123 [21[3]
Molecular Weight 293.89 g/mol [5]

Physicochemical Properties

Sodium paraperiodate is a white, crystalline solid.[7] It is a strong oxidizing agent, a property

that underpins its various applications.[6] It is sensitive to light and hygroscopic, meaning it

absorbs moisture from the air.[5][6]

Table 2: Physical and Chemical Properties of Sodium Paraperiodate

Property Value Reference
Physical State Solid, Powder [6][8]
Color White [6][8]
Melting Point >300 °C (>572 °F) [5]
Decomposition Temp. 200 °C [9]
Very slightly soluble in water;
Solubility Soluble in concentrated [7][10]
sodium hydroxide solutions.
. Stable, but sensitive to light
Stability [5]

and hygroscopic.

Oxidizing Properties

Strong oxidizer; may intensify

fire.

[5]i8]
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Synthesis of Sodium Paraperiodate

Sodium paraperiodate can be synthesized through the oxidation of iodine compounds in an
alkaline medium. Common methods involve the oxidation of sodium iodide or sodium iodate.[2]
[11]

Experimental Protocol: Synthesis from Sodium lodide
and Bromine

This protocol describes a classical laboratory-scale synthesis of sodium paraperiodate.
Materials:

e Sodium iodide (Nal)

Sodium hydroxide (NaOH)

Bromine (Br2)

Deionized water

e Ice

Procedure:

Dissolve 10g of sodium iodide and 53g of sodium hydroxide in 400ml of water.[3]

e Heat the solution to 80°C with continuous stirring.[3]

e Slowly add 16ml of bromine through a long-stemmed dropping funnel with the delivery spout
below the surface of the hot liquid.[3]

» Maintain the temperature at 80°C throughout the addition. The product will precipitate during
the oxidation.[3]

e Once all the bromine has been added, cool the mixture.[3]
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« Filter the precipitate by suction and wash it four times with 10ml portions of ice-cold water.
Ensure each wash remains in contact with the solid for at least five minutes.[3]

e Dry the product in the air. The expected yield is 16-18g of sodium paraperiodate.[3]

Figure 1. Synthesis of Sodium Paraperiodate
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Figure 1. Synthesis of Sodium Paraperiodate

Applications in Life Sciences

Sodium paraperiodate's primary role in research and drug development is as a selective
oxidizing agent, particularly for carbohydrate moieties in glycoproteins, glycolipids, and nucleic
acids (RNA).[2][6]

Glycoprotein Modification and Labeling

The most common application is the oxidation of cis-diol groups in sugar residues (e.g., sialic
acid, mannose, galactose) to form reactive aldehyde groups.[4][12] These aldehydes can then
be used for:
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» Labeling: Covalently attaching fluorescent dyes, biotin, or other tags for detection and
analysis.[2]

o Immobilization: Attaching glycoproteins to a solid support (e.g., beads, microarrays)
functionalized with hydrazide groups.[4]

o Conjugation: Cross-linking glycoproteins to other molecules, such as enzymes (e.g., HRP) or
carrier proteins.[4]

This site-specific modification is advantageous because it targets the glycan portions, which
are often distal to the protein's active site, thereby preserving biological function.[13]

Experimental Protocol: Periodate Oxidation of
Glycoproteins

This protocol provides a general method for oxidizing glycoproteins. Conditions can be
adjusted to favor the oxidation of specific sugar residues. For instance, using 1 mM sodium
periodate preferentially oxidizes sialic acid, while concentrations of 10 mM or higher will oxidize
other sugars like galactose and mannose.[12]

Table 3: Typical Parameters for Glycoprotein Oxidation
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Sialic Acid-Specific General Sugar
Parameter o L Reference
Oxidation Oxidation

Glycoprotein

] 0.5-10 mg/mL 0.5-10 mg/mL [13]

Concentration

Sodium Periodate
1mM 10-20 mM [12][13]

Conc.
0.1 M Sodium 0.1 M Sodium

Buffer [13]
Acetate, pH 5.5 Acetate, pH 5.5
4°C or Room Room Temperature or

Temperature [13]
Temperature 37°C

Incubation Time 30 minutes 1-2 hours [13][14]

) Glycerol or Sodium Glycerol or Sodium

Quenching Agent ] _ [14]

Sulfite Sulfite
Materials:

o Glycoprotein of interest

e Sodium meta-periodate (NalOas) - Note: NalOa is often used for these solution-based
protocols due to its better water solubility compared to NasH210es.

o Oxidation Buffer (e.g., 0.1 M Sodium Acetate, pH 5.5)

e Quenching solution (e.g., 1 M Glycerol)

o Desalting column or dialysis cassette for purification

Procedure:

e Preparation: Dissolve the glycoprotein (0.5-10 mg) in 1 mL of Oxidation Buffer.[12]

e Oxidation:
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o This step is light-sensitive and should be performed in the dark (e.g., in an amber vial or
wrapped in foil).[12]

o Immediately before use, prepare a fresh stock solution of sodium periodate in the
Oxidation Buffer (e.g., 20 mM).

o Add the periodate stock solution to the glycoprotein solution to achieve the desired final
concentration (e.g., for 10 mM final, add 1 mL of 20 mM stock to 1 mL of glycoprotein
solution).[12]

o Incubate for 1-2 hours at room temperature.[14]

Quenching: Stop the reaction by adding a quenching agent, such as glycerol, to a final
concentration of ~100 mM to consume excess periodate. Incubate for 15-20 minutes.[14]

Purification: Remove excess reagents by passing the solution through a desalting column or
by dialysis against a suitable buffer (e.g., PBS, pH 7.2).

Downstream Application: The purified, oxidized glycoprotein containing aldehyde groups is
now ready for hydrazide ligation or other coupling chemistries.
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Figure 2. Workflow for Glycoprotein Modification via Periodate Oxidation
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Figure 2. Workflow for Glycoprotein Modification
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Safety and Handling

Sodium paraperiodate is a hazardous substance and must be handled with appropriate

precautions.

Table 4: Hazard Identification and Safety Precautions

Hazard Category

Description

Precautionary
Statements

Reference

Oxidizer

May intensify fire;

strong oxidizer.

P220: Keep away
from clothing and
other combustible
materials. P221: Take
any precaution to
avoid mixing with

combustibles.

[5]i8]

Skin Irritant

Causes skin irritation

(Category 2).

P264: Wash skin
thoroughly after
handling. P280: Wear

protective gloves.

[5](8]

Eye Irritant

Causes serious eye
irritation (Category 2).

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[5]i8]

Respiratory Irritant

May cause respiratory

irritation.

P261: Avoid breathing
dust. P271: Use only
outdoors or in a well-

ventilated area.

[5](8]

Handling and Storage:
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Handle in a well-ventilated place.[8]

Wear suitable protective clothing, gloves, and eye/face protection.[15]

Avoid formation of dust and aerosols.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep away from combustible materials, strong reducing agents, and excess heat.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comprehensive Technical Guide to Sodium
Paraperiodate (NasHz10e6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313021/docs#a-comprehensive-technical-guide-to-
sodium-paraperiodate-na-h-io]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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